Cas no 1160246-86-5 (8-tert-butoxycarbonyl-2-oxa-8-azaspiro[4.5]decane-3-carboxylic acid)

8-tert-Butoxycarbonyl-2-oxa-8-azaspiro[4.5]decane-3-carboxylic acid is a spirocyclic compound featuring a Boc-protected amine and a carboxylic acid functional group. Its rigid spiro[4.5]decane scaffold provides structural stability, making it valuable in medicinal chemistry and peptide synthesis. The Boc group offers selective deprotection under mild acidic conditions, enabling controlled derivatization. The carboxylic acid moiety allows for further functionalization via amidation or esterification. This compound is particularly useful as an intermediate in the synthesis of bioactive molecules, including protease inhibitors and heterocyclic frameworks. Its well-defined reactivity and compatibility with standard coupling reagents enhance its utility in complex organic transformations.
8-tert-butoxycarbonyl-2-oxa-8-azaspiro[4.5]decane-3-carboxylic acid structure
1160246-86-5 structure
Product Name:8-tert-butoxycarbonyl-2-oxa-8-azaspiro[4.5]decane-3-carboxylic acid
CAS No:1160246-86-5
MF:C14H23NO5
MW:285.336124658585
MDL:MFCD12198524
CID:1082201
PubChem ID:49761238
Update Time:2025-10-16

8-tert-butoxycarbonyl-2-oxa-8-azaspiro[4.5]decane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 3-(hydroxymethyl)-2-oxa-8-azaspiro[4.5]decane-8-carboxylate
    • 8-(tert-Butoxycarbonyl)-2-oxa-8-azaspiro[4.5]decane-3-carboxylic acid
    • 8-tert-butoxycarbonyl-2-oxa-8-azaspiro[4.5]decane-3-carboxylic acid
    • 8-(tert-Butoxycarbonyl)-2-oxa-8-azaspiro[4.5]decane-3-carboxylicacid
    • DB-012532
    • 8-[(tert-Butoxy)carbonyl]-2-oxa-8-azaspiro[4.5]decane-3-carboxylic acid
    • AS-73553
    • EN300-3379783
    • PB28393
    • DB-060825
    • 8-(t-Butoxycarbonyl)-2-oxa-8-azaspiro[4.5]decane-3-carboxylic acid
    • 8-Boc-2-oxa-8-azaspiro[4.5]decane-3-carboxylic Acid
    • AKOS016344116
    • 8-[(2-methylpropan-2-yl)oxycarbonyl]-2-oxa-8-azaspiro[4.5]decane-3-carboxylic acid
    • P11386
    • 8-[(tert-butoxy)carbonyl]-2-oxa-8-azaspiro[4.5]decane-3-carboxylate
    • 1160246-86-5
    • CS-0047414
    • MFCD12198524
    • AM805142
    • 2-Oxa-8-azaspiro[4.5]decane-3,8-dicarboxylic acid, 8-(1,1-dimethylethyl) ester
    • MDL： MFCD12198524
    • Inchi： 1S/C14H23NO5/c1-13(2,3)20-12(18)15-6-4-14(5-7-15)8-10(11(16)17)19-9-14/h10H,4-9H2,1-3H3,(H,16,17)
    • InChI Key： LYLRTOVRNNYTRC-UHFFFAOYSA-N
    • SMILES： O1C(C(=O)O)CC2(C1)CCN(C(=O)OC(C)(C)C)CC2

Computed Properties

  • Exact Mass: 285.15762283g/mol
  • Monoisotopic Mass: 285.15762283g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 393
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 76.1Ų

Experimental Properties

  • Density: 1.21

8-tert-butoxycarbonyl-2-oxa-8-azaspiro[4.5]decane-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM139650-1g
8-(tert-butoxycarbonyl)-2-oxa-8-azaspiro[4.5]decane-3-carboxylic acid
 1160246-86-5 95%
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M322155-25mg
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Chemenu
CM139650-1g
8-(tert-butoxycarbonyl)-2-oxa-8-azaspiro[4.5]decane-3-carboxylic acid
 1160246-86-5 95%
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eNovation Chemicals LLC
D761856-100mg
2-Oxa-8-azaspiro[4.5]decane-3,8-dicarboxylic acid, 8-(1,1-dimethylethyl) ester
 1160246-86-5 95%
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 $475 2024-07-28
eNovation Chemicals LLC
D761856-250mg
2-Oxa-8-azaspiro[4.5]decane-3,8-dicarboxylic acid, 8-(1,1-dimethylethyl) ester
 1160246-86-5 95%
250mg
 $775 2024-07-28
eNovation Chemicals LLC
D761856-1g
2-Oxa-8-azaspiro[4.5]decane-3,8-dicarboxylic acid, 8-(1,1-dimethylethyl) ester
 1160246-86-5 95%
1g
 $1550 2024-07-28
eNovation Chemicals LLC
D761856-5g
2-Oxa-8-azaspiro[4.5]decane-3,8-dicarboxylic acid, 8-(1,1-dimethylethyl) ester
 1160246-86-5 95%
5g
 $3750 2023-09-02
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBN20122081-100MG
8-tert-butoxycarbonyl-2-oxa-8-azaspiro[4.5]decane-3-carboxylic acid
 1160246-86-5 95%
100MG
 ￥ 1,201.00 2023-04-03

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